1-tert-butyl-5-methyl-1H-pyrazol-3-amine

• IUPAC Name: 1-tert-butyl-5-methylpyrazol-3-amine
• InChI: InChI=1S/C8H15N3/c1-6-5-7(9)10-11(6)8(2,3)4/h5H,1-4H3,(H2,9,10)
• InChI Key: LBQKIARPNRNHHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(C)(C)C)N
• Molecular Formula: C8H15N3
• Molecular Weight: 153.22 g/mol
• CAS RN: 880488-27-7

Description

“1-tert-butyl-5-methyl-1H-pyrazol-3-amine” is a chemical compound with the molecular weight of 153.23. It is a powder in physical form.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a one-pot two-step synthesis of 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine was reported, which involved a solvent-free condensation/reduction reaction sequence.

Molecular Structure Analysis

The InChI code for this compound is "1S/C8H15N3/c1-6-5-7(9)10-11(6)8(2,3)4/h5H,1-4H3,(H2,9,10)". This indicates that the compound has a pyrazole ring with a tert-butyl group and a methyl group attached to it.

Chemical Reactions Analysis

While specific chemical reactions involving “1-tert-butyl-5-methyl-1H-pyrazol-3-amine” are not available in the search results, pyrazole derivatives are known to be involved in various chemical reactions. For example, the reductive amination is a commonly used approach in the pharmaceutical industry for C–N bond construction.

Physical And Chemical Properties Analysis

“1-tert-butyl-5-methyl-1H-pyrazol-3-amine” is a powder and should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Reactivity and Synthetic Utility

Reactivity and Derivative Formation

The reactivity of pyrazole derivatives, similar to "1-tert-butyl-5-methyl-1H-pyrazol-3-amine," has been extensively studied. These compounds serve as precursors for the synthesis of various biologically active compounds. For instance, the reactivity of pyrazolo[5,1-c][1,2,4]triazines has been explored, leading to the synthesis of compounds with potential pharmacological applications. The acylation of amino groups in these structures under specific conditions yields corresponding amides, indicating the utility of these pyrazole derivatives in creating diverse chemical entities with possible biological activities (Mironovich & Shcherbinin, 2014).

Green Chemistry Approaches

Efforts have been made to protect secondary amines in pyrazole derivatives using environmentally friendly methods. A study demonstrated the protection of secondary amine in a substituted pyrazole derivative employing a green catalyst, highlighting the importance of sustainable practices in chemical synthesis. Such methodologies offer pathways for developing anticancer compounds with minimal environmental impact (Journal of Applied Pharmaceutical Science, 2020).

Synthesis of Novel Compounds

The one-pot synthesis of pyrazole derivatives showcases the versatility of these compounds in medicinal chemistry. For example, the efficient synthesis of 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine demonstrates the potential of pyrazole derivatives in the development of new therapeutic agents (Becerra et al., 2021).

Nonlinear Optical Properties

Pyrazole derivatives also exhibit interesting physical properties, such as nonlinear optical behavior. A study on 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine revealed its potential in materials science due to its structural stability and charge transfer capabilities, opening avenues for applications in optoelectronics (Tamer et al., 2016).

Advanced Synthetic Methods

Innovative methods for synthesizing imidazoazines from pyrazole derivatives have been developed, demonstrating the chemical flexibility and potential for creating complex molecules with significant biological activity. These methods underscore the importance of pyrazole derivatives in the synthesis of heterocyclic compounds (Justyna et al., 2017).

Safety and Hazards

The compound is associated with several hazard statements, including “Causes skin irritation”, “Causes serious eye irritation”, and "May cause respiratory irritation". Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and washing with plenty of soap and water if the compound comes into contact with the skin.

Mechanism of Action

Target of action

Without specific studies on this compound, it’s challenging to identify its primary targets. Pyrazoles, a class of compounds that “1-(tert-butyl)-5-methyl-1h-pyrazol-3-amine” belongs to, are known to interact with various enzymes and receptors in the body, including cyclooxygenase enzymes, which play a role in inflammation .

Mode of action

The mode of action would depend on the specific target the compound interacts with. For instance, if it targets an enzyme, it could inhibit or enhance the enzyme’s activity, leading to changes in the biochemical reactions the enzyme is involved in .

Biochemical pathways

Again, without specific information, it’s hard to say which biochemical pathways this compound would affect. Pyrazoles can be involved in a variety of biochemical pathways depending on their specific substitutions and targets .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the body’s ability to absorb, distribute, metabolize, and excrete it. These properties can significantly impact a compound’s bioavailability .

Result of action

The molecular and cellular effects would depend on the compound’s targets and mode of action. These effects could range from changes in cell signaling and function to potential cytotoxic effects .

Action environment

Environmental factors such as pH, temperature, and the presence of other compounds can influence a compound’s action, efficacy, and stability . For instance, certain compounds are more stable and effective under specific pH or temperature conditions.